Cas no 2892-21-9 (1-(2-Chloro-4-hydroxyphenyl)propan-1-one)

• Product Name: 1-(2-Chloro-4-hydroxyphenyl)propan-1-one
• CAS No: 2892-21-9
• MF: C₉H₉ClO₂
• MW: 184.619561910629
• CID: 4938521
• Update Time: 2025-05-26

1-(2-Chloro-4-hydroxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-4-hydroxyphenyl)propan-1-one
• 2'-Chloro-4'-hydroxypropiophenone
• 1-(2-Chloro-4-hydroxyphenyl)propan-1-one

• Inchi： 1S/C9H9ClO2/c1-2-9(12)7-4-3-6(11)5-8(7)10/h3-5,11H,2H2,1H3
• InChI Key： FEYKPZNWBLFPMR-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(CC)=O)O

Computed Properties

• Exact Mass: 184.0291072 g/mol
• Monoisotopic Mass: 184.0291072 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 37.3
• Molecular Weight: 184.62

Additional information on 1-(2-Chloro-4-hydroxyphenyl)propan-1-one

Professional Introduction to 1-(2-Chloro-4-hydroxyphenyl)propan-1-one (CAS No. 2892-21-9)

1-(2-Chloro-4-hydroxyphenyl)propan-1-one, with the chemical formula C₉H₉ClO, is a significant compound in the field of pharmaceutical and chemical research. This compound, identified by its CAS number 2892-21-9, has garnered attention due to its versatile applications in synthetic chemistry and potential roles in drug development. The presence of both chloro and hydroxyl functional groups makes it a valuable intermediate in the synthesis of various bioactive molecules.

The structural features of 1-(2-Chloro-4-hydroxyphenyl)propan-1-one contribute to its reactivity and utility in multiple chemical transformations. The chloro group at the 2-position of the phenyl ring enhances electrophilic aromatic substitution reactions, while the hydroxyl group at the 4-position facilitates nucleophilic additions and etherification processes. These properties make it a crucial building block for constructing more complex molecular architectures.

In recent years, there has been a growing interest in exploring the pharmacological potential of compounds featuring both chloro and hydroxyl substituents. Studies have indicated that such structural motifs are often associated with enhanced binding affinity to biological targets, making them promising candidates for drug discovery. For instance, derivatives of 1-(2-Chloro-4-hydroxyphenyl)propan-1-one have been investigated for their potential antimicrobial and anti-inflammatory properties.

One of the most compelling areas of research involving 1-(2-Chloro-4-hydroxyphenyl)propan-1-one is its role as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is implicated in various diseases, including cancer. By modifying the structure of 1-(2-Chloro-4-hydroxyphenyl)propan-1-one, researchers have developed novel inhibitors that target specific kinases with high selectivity. These inhibitors have shown promise in preclinical studies, highlighting the compound's significance in medicinal chemistry.

The synthesis of 1-(2-Chloro-4-hydroxyphenyl)propan-1-one typically involves multi-step organic reactions, starting from readily available aromatic precursors. A common synthetic route includes chlorination followed by condensation reactions to introduce the hydroxyl group. Advances in catalytic methods have improved the efficiency and yield of these reactions, making large-scale production more feasible. Such advancements are crucial for supporting ongoing pharmaceutical research and development efforts.

The compound's stability under various conditions is another important consideration in its application. Research has demonstrated that 1-(2-Chloro-4-hydroxyphenyl)propan-1-one can be stored under inert conditions without significant degradation, ensuring its integrity for long-term use in laboratories and industrial settings. This stability is essential for maintaining consistent quality in synthetic processes and for ensuring that subsequent derivatives retain their intended biological activity.

Ethical considerations are also paramount when working with compounds like 1-(2-Chloro-4-hydroxyphenyl)propan-1-one. While this compound itself is not classified as a controlled substance or hazardous material, proper handling protocols must be followed to ensure safety in laboratory environments. These protocols include using appropriate personal protective equipment (PPE), working in well-ventilated areas, and disposing of waste materials responsibly.

The future prospects for 1-(2-Chloro-4-hydroxyphenyl)propan-1-one are promising, with ongoing research exploring new synthetic methodologies and pharmacological applications. As our understanding of biological systems continues to evolve, compounds like this will likely play an increasingly important role in developing innovative therapeutic strategies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to fully realize this compound's potential.

In conclusion, 1-(2-Chloro-4-hydroxyphenyl)propan-1-one (CAS No. 2892-21-9) is a versatile and valuable compound with significant applications in pharmaceutical chemistry. Its unique structural features make it an excellent candidate for synthesizing bioactive molecules, particularly kinase inhibitors. With continued research and development, this compound is poised to contribute to advancements in drug discovery and therapeutic innovation.